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Compound of Interest

Compound Name: Dimethyl sulfone-d6

CAS No.: 22230-82-6

Cat. No.: B031282

Get Quote

Welcome to our dedicated technical support center for researchers, scientists, and drug

development professionals working with Dimethyl sulfone-d6 (DMSO-d6). This resource

provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you

prevent, identify, and resolve contamination issues in your DMSO-d6 samples, ensuring the

integrity and accuracy of your experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the most common contaminants in DMSO-d6?

A1: The most prevalent contaminant in DMSO-d6 is water (H₂O). Due to its highly hygroscopic

nature, DMSO-d6 readily absorbs moisture from the atmosphere.[1][2] Other common

contaminants include residual protonated solvent (DMSO-d5), plasticizers leached from

laboratory consumables, and impurities from the sample or unclean NMR tubes.[3][4]

Q2: How does water contamination affect my NMR spectrum?

A2: Water contamination introduces a broad singlet peak in the ¹H NMR spectrum, typically

around 3.3 ppm in DMSO-d6.[5] This peak can obscure analyte signals in that region and can
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also exchange with labile protons (e.g., -OH, -NH) in your sample, leading to peak broadening

and a loss of spectral resolution.

Q3: What is the acceptable water content for "anhydrous" DMSO-d6?

A3: High-purity, anhydrous grades of DMSO-d6 from reputable suppliers typically specify a

water content of less than 0.02% (200 ppm). However, this can increase upon exposure to the

atmosphere. For sensitive experiments, it is crucial to handle the solvent under anhydrous

conditions.

Q4: How should I store DMSO-d6 to prevent contamination?

A4: To minimize contamination, store DMSO-d6 in its original, tightly sealed container in a cool,

dry, and dark place. For frequent use, consider purchasing smaller, single-use ampules. If

using a larger bottle with a septum, flushing the headspace with a dry, inert gas like nitrogen or

argon before and after each use is recommended to minimize exposure to atmospheric

moisture. Storing the solvent over activated molecular sieves can also help maintain its

dryness.

Q5: Can I use plastic containers or pipette tips with DMSO-d6?

A5: It is generally recommended to use glass containers for storing DMSO-d6, as some

plastics can leach plasticizers and other additives into the solvent. While brief contact with

polypropylene pipette tips is often acceptable for routine applications, for sensitive analyses

like LC-MS or when studying extractables and leachables, it is advisable to use glass pipettes

or syringes to avoid contamination.

Troubleshooting Guides
Issue 1: A large, broad peak is observed around 3.3 ppm
in my ¹H NMR spectrum.
This is a classic sign of significant water contamination. Follow this troubleshooting workflow to

identify the source and remedy the issue.
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Large peak at ~3.3 ppm

Contaminated
DMSO-d6 Stock

Moisture Introduced
During Sample Prep

Contaminated
NMR Tube/Cap

Use fresh, sealed ampule
or dry the solvent

Dry glassware, use inert
atmosphere (glove box)

Properly clean and dry
NMR tube and cap

Unexpected Peaks
in Spectrum

Plasticizer Leaching from
Pipette Tips/Tubes

Contamination from
NMR Tube Cap Grease Contamination

Use glass pipettes/vials;
minimize plastic contact

Use PTFE-lined caps;
avoid shaking (vortex instead)

Use grease-free joints
or high-vacuum grease sparingly
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Sample Preparation

Transfer to NMR Tube

Final Steps

Weigh Analyte
in Dry Vial

Add Anhydrous DMSO-d6
(0.6-0.7 mL)

Vortex to Dissolve

Filter if Particulates Present
(e.g., through glass wool plug)

Transfer to Clean, Dry
5 mm NMR Tube

No Particulates

Yes

Cap Tube Securely

Wipe Outside of Tube

Label Tube

Insert into Spectrometer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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